(5-Chlorothiophen-2-yl)(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (5-chlorothiophen-2-yl)-(4-pyrazin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C14H14ClN3O2S/c15-12-2-1-11(21-12)14(19)18-7-3-10(4-8-18)20-13-9-16-5-6-17-13/h1-2,5-6,9-10H,3-4,7-8H2
• InChI Key: LRQDOZPIYWLVMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=CN=C2)C(=O)C3=CC=C(S3)Cl
• Molecular Formula: C14H14ClN3O2S
• Molecular Weight: 323.8 g/mol

Description

(5-Chlorothiophen-2-yl)(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone is a chemical compound that has been extensively studied for its potential application in scientific research. This compound belongs to the class of piperidine-based compounds and has shown promising results in various studies.

Scientific Research Applications

• Antituberculosis Drug Candidates : Research on related compounds, such as 2-chloro-3-nitro-5-(trifluoromethyl)phenylmethanone, has shown potential in the development of new antituberculosis drugs. The study of crystal and molecular structures of such compounds contributes to understanding their interactions and mechanisms, which could be relevant for designing new therapeutic agents (Eckhardt et al., 2020).

• Cannabinoid Receptor Antagonists : Compounds with structural similarities have been studied for their interactions with cannabinoid receptors. For example, the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor has been explored, offering potential applications in the development of cannabinoid receptor antagonists (Shim et al., 2002).

• Isomorphism in Chemical Structures : Studies on isomorphous structures, like 3-methyl-4-(4-methylphenyl)-1-phenyl-6-trifluoromethyl-1H-pyrazolo[3,4-b]pyridin-5-ylmethanone, provide insights into the chlorine-methyl exchange rule and the impact of structural changes on molecular properties. This information can be useful for designing compounds with desired physical and chemical characteristics (Swamy et al., 2013).

• Selective Estrogen Receptor Modulators : Research on compounds like [6-hydroxy-3-[4-[2-(1-piperidinyl)ethoxy]phenoxy]-2-(4-hydroxyphenyl)]benzo[b]thiophene has led to the discovery of novel, highly potent selective estrogen receptor modulators. Such studies are crucial for developing new therapies for conditions sensitive to estrogen modulation (Palkowitz et al., 1997).